molecular formula C15H9F6NO2 B8472677 Phenyl [3,5-bis(trifluoromethyl)phenyl]carbamate CAS No. 65141-19-7

Phenyl [3,5-bis(trifluoromethyl)phenyl]carbamate

Cat. No.: B8472677
CAS No.: 65141-19-7
M. Wt: 349.23 g/mol
InChI Key: UHGMRVTYXOYAKP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Phenyl [3,5-bis(trifluoromethyl)phenyl]carbamate is a useful research compound. Its molecular formula is C15H9F6NO2 and its molecular weight is 349.23 g/mol. The purity is usually 95%.
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Properties

CAS No.

65141-19-7

Molecular Formula

C15H9F6NO2

Molecular Weight

349.23 g/mol

IUPAC Name

phenyl N-[3,5-bis(trifluoromethyl)phenyl]carbamate

InChI

InChI=1S/C15H9F6NO2/c16-14(17,18)9-6-10(15(19,20)21)8-11(7-9)22-13(23)24-12-4-2-1-3-5-12/h1-8H,(H,22,23)

InChI Key

UHGMRVTYXOYAKP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)OC(=O)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3,5-Bis-(trifluoromethyl)aniline (2.0 g, 8.7 mmol) was dissolved in dichloromethane (80 mL) and N,N-diisopropylethylamine (1.6 mL, 9.6 mmol) was added followed by slow addition of phenyl chloroformate (1.1 mL, 8.7 mmol). The resulting mixture was stirred at room temperature for 16 hours. The mixture was successively washed with 1N hydrochloric acid (3×100 mL), water (3×100 mL), a mixture of water and saturated aqueous sodium hydrogen carbonate (1:1, 2×100 mL) and a mixture of water and saturated aqueous sodium chloride (1:1, 3×100 mL), dried (MgSO4) and concentrated in vacuo. The residue was crystallised from heptane containing a little diethyl ether to afford 1.3 g (43%) of (3,5-bis-trifluoromethylphenyl)carbamic acid phenyl ester as a solid.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Quantity
1.6 mL
Type
reactant
Reaction Step Two
Quantity
1.1 mL
Type
reactant
Reaction Step Three

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